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Introduction:

Urea oxalate is an organic material that has garnered interest for its nonlinear optical (NLO)
properties. Organic NLO materials are promising for various applications in optoelectronics and
photonics due to their large second-order and third-order optical nonlinearities, high optical
damage thresholds, and the flexibility for molecular engineering. Urea and its derivatives, in
particular, are known for their significant NLO response.[1][2][3][4] Urea oxalate crystals are
formed through hydrogen bonds between urea and oxalic acid molecules.[5][6] This document
provides detailed application notes and experimental protocols for the synthesis, growth, and
characterization of urea oxalate crystals for NLO applications.

Synthesis and Crystal Growth of Urea Oxalate

Urea oxalate crystals can be synthesized by reacting urea and oxalic acid. The most common
method for growing single crystals is the slow evaporation technique from an agueous solution.
[7][8] Both mono-urea oxalic acid and bis-urea oxalic acid (2:1 ratio) have been reported, with
the 2:1 adduct being readily formed.[1]

Experimental Protocol: Synthesis of Bis-Urea Oxalic
Acid (2:1) Crystals
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This protocol details the synthesis of bis-urea oxalic acid single crystals using the slow
evaporation method.

Materials:

e Urea (AR grade)

» Oxalic acid (AR grade)

» Double distilled water

» Beakers

e Magnetic stirrer

 Filter paper (Whatman No. 1 or equivalent)

o Crystallizing dishes or beakers covered with perforated foil
Procedure:

o Preparation of the Solution: Prepare an aqueous solution by dissolving urea and oxalic acid
in a 2:1 stoichiometric ratio in double distilled water.[5] For example, dissolve 12.01 g of urea
and 6.30 g of oxalic acid in 100 ml of double distilled water.

» Dissolution: Stir the solution continuously using a magnetic stirrer at a constant temperature
(e.g., room temperature or slightly elevated to ensure complete dissolution) until all solutes
have dissolved, resulting in a homogenous saturated solution.

o Filtration: Filter the saturated solution using a filter paper to remove any suspended
impurities.

o Crystal Growth: Pour the filtered solution into a clean crystallizing dish or beaker. Cover the
container with a perforated sheet of foil to control the rate of evaporation.

 Incubation: Place the container in a vibration-free environment at a constant temperature.
Good quality, transparent, and colorless single crystals of about 14 mm x 17 mm x 7 mm can
be obtained over a period of approximately 30 days.[8]
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e Harvesting: Once the crystals have grown to the desired size, carefully harvest them from
the solution.

Experimental Protocol: Synthesis of Mono-Urea Oxalic
Acid Crystals

A similar slow evaporation technique is used for mono-urea oxalic acid, with a 1:1 molar ratio of
the reactants.[8]

Materials:

o Urea (AR grade)

e Oxalic acid (AR grade)

o Double distilled water

o Beakers

o Magnetic stirrer

 Filter paper

» Crystallizing dishes or beakers with perforated covers
Procedure:

o Preparation of the Solution: Dissolve equimolar amounts of urea and oxalic acid in double
distilled water.

» Dissolution: Stir the solution at a constant temperature until a saturated solution is formed.
« Filtration: Filter the solution to remove any particulate matter.

o Crystal Growth: Transfer the solution to a crystallizing dish and cover it to allow for slow
evaporation.

 Incubation: Maintain the setup at a constant temperature and in a vibration-free location.
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e Harvesting: Collect the grown crystals from the solution.

Characterization of Urea Oxalate Crystals

A variety of techniques are employed to characterize the structural, optical, and NLO properties
of the grown urea oxalate crystals.

Single Crystal X-ray Diffraction (XRD)

Purpose: To determine the crystal structure, lattice parameters, and space group of the grown
crystals.

Protocol:

o Crystal Mounting: Select a small, well-formed single crystal (e.g., 0.3 x 0.2 x 0.2 mm) and
mount it on a goniometer head.[5]

o Data Collection: Use a single-crystal X-ray diffractometer with Mo Ka radiation (A = 0.70926
A).[5] Collect reflection data at room temperature using the 8-26 scanning technique.[5]

 Structure Solution and Refinement: Solve the crystal structure using direct methods and
refine it using full-matrix least-squares techniques.

Fourier-Transform Infrared (FTIR) Spectroscopy

Purpose: To identify the functional groups present in the urea oxalate crystal and confirm the
formation of the compound.

Protocol:

o Sample Preparation: Mix a small amount of the powdered urea oxalate crystal with
potassium bromide (KBr) powder and press the mixture into a pellet.

o Data Acquisition: Record the FTIR spectrum in the range of 400-4000 cm~1.

UV-Vis-NIR Spectroscopy

Purpose: To determine the optical transmittance window and the lower cut-off wavelength,
which are crucial parameters for NLO applications.
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Protocol:
e Sample Preparation: Use a polished, single crystal of suitable thickness.

o Data Acquisition: Record the transmittance spectrum using a UV-Vis-NIR spectrophotometer
in the wavelength range of 190-1100 nm.[8]

Second Harmonic Generation (SHG) Efficiency
Measurement

Purpose: To quantify the second-order NLO efficiency of the material. The Kurtz-Perry powder
technique is a common method for this measurement.

Protocol:

o Sample Preparation: Grind the urea oxalate crystal into a fine powder and pack it into a
micro-capillary tube. Potassium dihydrogen phosphate (KDP) is typically used as a reference
material.

o Experimental Setup:

o

Use a Q-switched Nd:YAG laser as the fundamental source (e.g., A = 1064 nm).

o

Direct the laser beam onto the powdered sample.

[¢]

Use appropriate filters to block the fundamental wavelength and allow the second
harmonic signal (at 532 nm) to pass.

[¢]

Detect the generated second harmonic signal using a photomultiplier tube (PMT).

o Measurement: Measure the intensity of the second harmonic signal generated from the urea
oxalate sample and compare it with the signal from the KDP reference under the same
experimental conditions.

Z-Scan Technique

Purpose: To determine the third-order NLO properties, including the nonlinear absorption
coefficient (3), nonlinear refractive index (nz), and the real and imaginary parts of the third-
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order nonlinear susceptibility (x®).
Protocol:

o Experimental Setup:

[¢]

Use a continuous wave (CW) or pulsed laser beam (e.g., He-Ne laser at 632.8 nm).[9]

[e]

Focus the Gaussian laser beam with a converging lens.

o

Mount the sample on a translation stage that allows it to be moved along the z-axis
through the focal point of the lens.

(¢]

An aperture is placed in the far-field, and a photodetector measures the transmitted
intensity.

e Open-Aperture Z-Scan:
o Remove the aperture so that the entire beam is collected by the photodetector.
o Translate the sample along the z-axis and record the transmitted intensity.

o The resulting transmittance curve provides information about the nonlinear absorption
coefficient (B).

o Closed-Aperture Z-Scan:

o Place the aperture in front of the detector to allow only the central part of the beam to pass
through.

o Again, translate the sample along the z-axis and record the transmitted intensity.

o The closed-aperture scan is sensitive to both nonlinear absorption and nonlinear
refraction. By dividing the closed-aperture data by the open-aperture data, the effect of
nonlinear absorption can be removed, yielding the nonlinear refractive index (nz).[9]

Quantitative Data
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The following tables summarize the key quantitative data reported for urea oxalate crystals.

Table 1: Crystallographic Data for Bis-Urea Oxalic Acid (2:1)

Parameter Value Reference
Crystal System Monoclinic [1][5]

Space Group P2i/c [1][5]

a 5.058 (3) A [5]

b 12.400 (3) A [5]

c 6.964 (2) A [5]

B 98.13 (7)° [5]

Volume 432.4 A3 Calculated from[5]
Molecules per unit cell (2) 2 [5]

Table 2: Nonlinear Optical Properties of Mono-Urea Oxalic Acid

Parameter

Value

Experimental
. Reference
Condition

Nonlinear Refractive

Index (n2)

-5.281 x 10~ m3/W

Z-scan with He-Ne

[9]
laser (632.8 nm)

Nonlinear Absorption
Coefficient (3)

1.825 x 10~* m/W

Z-scan with He-Ne

[9]
laser (632.8 nm)

Third-Order NLO
Susceptibility (x®)

4,761 x 10~7 esu

Calculated from n2

and 3 el

Diagrams

The following diagrams illustrate the experimental workflow for the synthesis and

characterization of urea oxalate as an NLO material.
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Caption: Experimental workflow for synthesis and characterization of urea oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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